5-[3-(Azepan-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one

• CAS RN: 2415633-90-6
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.351
• IUPAC Name: 5-[3-(azepan-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C15H20N4O2/c20-14(17-8-3-1-2-4-9-17)6-10-18-11-12-19-13(15(18)21)5-7-16-19/h5,7,11-12H,1-4,6,8-10H2
• InChI Key: JJWGRQPPKCZNIS-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)CCN2C=CN3C(=CC=N3)C2=O
• solubility: not available

Description

The compound “5-[3-(Azepan-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one” is a derivative of the pyrazolo[1,5-a]pyrazin-4-one family. This family of compounds is known for their significant impact in medicinal chemistry and material science due to their photophysical properties. They are N-heterocyclic compounds that have attracted a great deal of attention recently.

Synthesis Analysis

The synthesis of these derivatives has been widely studied. Starting from the 3,5-dimethyl pyrazole ring and acetophenone derivatives, different N-propargylated C-3 substituted pyrazoles were obtained. These derivatives were then reacted with different amine derivatives using Cs2CO3 in methanol to obtain 11 different pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrazin-4-one structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Mechanism of Action

While the specific mechanism of action for “5-[3-(Azepan-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one” is not mentioned in the search results, it’s worth noting that pyrazolo[1,5-a]pyrazin-4-one derivatives have shown anticancer potential and enzymatic inhibitory activity.

Future Directions

The future directions for “5-[3-(Azepan-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one” and its derivatives could involve further exploration of their anticancer potential and enzymatic inhibitory activity. The development of new synthetic routes and applications for these compounds could also be a focus.